Cas no 1443338-58-6 (2-(cyclopentyloxymethyl)-4-fluorobenzenethiol)

• Product Name: 2-(cyclopentyloxymethyl)-4-fluorobenzenethiol
• CAS No: 1443338-58-6
• MF: C₁₂H₁₅FOS
• MW: 226.310305833817
• MDL: MFCD19443106
• CID: 5170356
• Update Time: 2026-03-04

2-(cyclopentyloxymethyl)-4-fluorobenzenethiol Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopentyloxymethyl)-4-fluorobenzenethiol

• MDL： MFCD19443106
• Inchi： 1S/C12H15FOS/c13-10-5-6-12(15)9(7-10)8-14-11-3-1-2-4-11/h5-7,11,15H,1-4,8H2
• InChI Key： LVXUGNGOSHNPFQ-UHFFFAOYSA-N
• SMILES： C1(S)=CC=C(F)C=C1COC1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 2-(cyclopentyloxymethyl)-4-fluorobenzenethiol

2-(Cyclopentyloxymethyl)-4-Fluorobenzenethiol (CAS No. 1443338-58-6): A Comprehensive Overview

2-(Cyclopentyloxymethyl)-4-fluorobenzenethiol (CAS No. 1443338-58-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The molecular structure of 2-(cyclopentyloxymethyl)-4-fluorobenzenethiol consists of a benzene ring substituted with a fluorine atom at the 4-position and a thiol group at the 2-position. Additionally, the cyclopentyloxy group attached to the methyl moiety at the 2-position adds complexity and functionality to the molecule. The presence of these functional groups imparts unique chemical properties, making it an attractive candidate for various chemical reactions and biological studies.

In recent years, there has been a growing interest in the use of fluorinated compounds in drug discovery due to their ability to enhance the pharmacological properties of lead molecules. The fluorine atom in 2-(cyclopentyloxymethyl)-4-fluorobenzenethiol can influence the compound's lipophilicity, metabolic stability, and binding affinity to target proteins. These properties are crucial for optimizing drug candidates and improving their therapeutic efficacy.

The thiol group in 2-(cyclopentyloxymethyl)-4-fluorobenzenethiol is another key feature that contributes to its chemical reactivity and biological activity. Thiols are known for their ability to form disulfide bonds, which play important roles in protein folding and function. In addition, thiols can participate in various redox reactions, making them valuable for studying oxidative stress and related biological processes.

The cyclopentyloxy group in 2-(cyclopentyloxymethyl)-4-fluorobenzenethiol adds steric bulk and hydrophobicity to the molecule, which can affect its solubility and membrane permeability. These properties are particularly important for designing drugs that need to cross biological membranes to reach their target sites. The cyclopentyloxy group can also influence the conformational flexibility of the molecule, potentially affecting its interactions with biological targets.

In terms of synthetic applications, 2-(cyclopentyloxymethyl)-4-fluorobenzenethiol can serve as a building block for constructing more complex molecules with diverse functionalities. Its reactivity as a thiol makes it suitable for thiol-ene click chemistry, which is widely used in polymer synthesis and bioconjugation reactions. Additionally, the presence of the fluorine atom and cyclopentyloxy group provides multiple handles for further functionalization through various chemical transformations.

In pharmaceutical research, 2-(cyclopentyloxymethyl)-4-fluorobenzenethiol has been explored as a potential lead compound for developing new drugs targeting specific diseases. For instance, studies have shown that compounds with similar structural motifs exhibit promising antiviral activity against various viral pathogens. The unique combination of functional groups in this compound may enable it to interact with viral enzymes or receptors, thereby inhibiting viral replication.

Beyond its potential as a drug candidate, 2-(cyclopentyloxymethyl)-4-fluorobenzenethiol has also been investigated for its use in imaging agents and diagnostic tools. The fluorine atom can be detected using nuclear magnetic resonance (NMR) spectroscopy or positron emission tomography (PET), making it useful for tracking the distribution and metabolism of compounds in biological systems. This property is particularly valuable for optimizing drug delivery strategies and monitoring therapeutic outcomes.

In conclusion, 2-(cyclopentyloxymethyl)-4-fluorobenzenethiol (CAS No. 1443338-58-6) is a multifaceted compound with significant potential in both synthetic chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents, imaging agents, and diagnostic tools. As research in this area continues to advance, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in modern chemistry and medicine.